Cas no 15686-27-8 (Benzeneethanamine, N,a-dimethyl-4-pentyl-)

Benzeneethanamine, N,a-dimethyl-4-pentyl- Properties

Names and Identifiers

• Benzeneethanamine, N,a-dimethyl-4-pentyl-
• N-Methyl-1-(4-pentylphenyl)-2-propanamine
• Amfepentorex [INN:DCF]
• Amfepentorexum
• Amfepentorexum [INN-Latin]
• Anfepentorex
• Anfepentorex [INN-Spanish]
• Benzeneethanamine, N,alpha-dimethyl-4-pentyl- (9CI)
• BRN 2967693
• CB 2201
• N,alpha-Dimethyl-4-pentylbenzeneethanamine
• N,alpha-Dimethyl-p-pentylphenethylamine
• N-methyl-1-(4-pentylphenyl)propan-2-amine
• Phenethylamine, N,alpha-dimethyl-p-pentyl-
• UNII-OPE7BD4AAA
• CB-2201
• SCHEMBL161957
• AMFEPENTOREX [INN]
• Amfepentorex
• Benzeneethanamine, N,alpha-dimethyl-4-pentyl-
• DTXSID10864615
• OPE7BD4AAA
• Q4745977
• 15686-27-8
• CHEMBL2104063
• NS00126767
• +Expand

• InChIKey： XWNBHORZFYYYIJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H25N/c1-4-5-6-7-14-8-10-15(11-9-14)12-13(2)16-3/h8-11,13,16H,4-7,12H2,1-3H3
• SMILES： CCCCCC1=CC=C(CC(NC)C)C=C1

Computed Properties

• Exact Mass: 219.19885
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 7
• Monoisotopic Mass: 219.199
• Heavy Atom Count: 16
• Complexity: 159
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.6
• Topological Polar Surface Area: 12A^2

Experimental Properties

• PSA: 12.03
• Refractive Index: 1.495
• Boiling Point: 308.9°Cat760mmHg
• Flash Point: 126°C
• Density: 0.888